Cas no 1019096-19-5 (2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide)
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide
- AKOS016391076
- VU0630575-1
- 2-chloro-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide
- 2-chloro-N-[2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]benzamide
- 1019096-19-5
- F5030-1091
-
- Inchi: 1S/C22H19ClN4O3S/c1-13-10-20(25-21(28)15-6-4-5-7-16(15)23)27(26-13)22-24-17(12-31-22)14-8-9-18(29-2)19(11-14)30-3/h4-12H,1-3H3,(H,25,28)
- InChI Key: IASSJKIHMZSJFM-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C)=NN1C1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)(=O)C1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 454.0866393g/mol
- Monoisotopic Mass: 454.0866393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 107Ų
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5030-1091-2μmol |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5030-1091-5μmol |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5030-1091-10μmol |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5030-1091-20μmol |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5030-1091-1mg |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5030-1091-2mg |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5030-1091-3mg |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5030-1091-4mg |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5030-1091-5mg |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5030-1091-10mg |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide |
1019096-19-5 | 10mg |
$79.0 | 2023-09-10 |
2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide
Introduction to 2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide (CAS No. 1019096-19-5) and Its Emerging Applications in Chemical Biology
The compound 2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide, identified by its CAS number 1019096-19-5, represents a sophisticated molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This benzamide derivative features a unique structural framework composed of multiple heterocyclic rings, including a thiazole and a pyrazole moiety, both of which are well-documented for their diverse biological activities. The presence of a chloro substituent and a dimethoxyphenyl group further enhances its chemical complexity, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.
Recent advancements in the field of medicinal chemistry have highlighted the importance of multi-target directed ligands, which can interact with multiple biological pathways simultaneously. The structural motif of 2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide aligns well with this concept. The benzamide core is known to exhibit inhibitory activity against various enzymes, while the thiazole and pyrazole rings contribute additional binding interactions with biological targets. This dual functionality makes the compound an attractive scaffold for developing novel therapeutic agents.
In particular, the thiazole ring has garnered considerable attention due to its presence in numerous bioactive natural products and synthetic drugs. Thiazole derivatives are known to possess antimicrobial, anti-inflammatory, and anticancer properties. For instance, thiazole-based compounds have been reported to inhibit the growth of resistant bacterial strains by targeting essential metabolic pathways. Similarly, the pyrazole moiety is another privileged scaffold in drug design, exhibiting activities ranging from anticonvulsant to anti-inflammatory effects. The combination of these two heterocycles in 2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide suggests potential synergistic effects when interacting with biological targets.
The dimethoxyphenyl group in the molecule introduces hydrophobicity and electronic modulation, which can influence binding affinity and selectivity. This substitution pattern is commonly found in pharmacologically active compounds due to its ability to enhance solubility and metabolic stability. Additionally, the chloro substituent at the 2-position of the benzamide moiety can serve as a handle for further chemical modifications or as a key interaction point with biological targets. Such structural features make 2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide a versatile intermediate for synthesizing more complex derivatives with tailored biological activities.
Recent studies have demonstrated the utility of this compound in preclinical models as a potential modulator of inflammatory pathways. The benzamide core has been shown to interact with cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation. By inhibiting COX activity, this compound may offer therapeutic benefits in conditions such as arthritis or inflammatory bowel disease. Furthermore, the thiazole and pyrazole moieties could potentially interact with other inflammatory mediators or signaling pathways, providing a broader spectrum of activity.
Another area of interest is the potential application of 2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide in oncology research. Thiazole-based compounds have been investigated for their ability to disrupt microtubule formation or inhibit kinase enzymes that are overexpressed in cancer cells. The pyrazole ring also contributes to this potential by forming hydrogen bonds or hydrophobic interactions with key residues in protein targets. Preclinical data suggest that derivatives similar to this compound may exhibit antitumor activity by inducing apoptosis or inhibiting cell proliferation.
The synthesis of 2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as chlorination and amidation. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one.
In conclusion,2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-y]l]-3-methyl-lH-pyrazol~5~y]benzamide (CAS No. 1019096~19~5) is a structurally intricate compound with significant promise in chemical biology and drug discovery. Its unique combination of heterocyclic moieties,chloro,and dimethoxyphenyl substitutions make it an attractive candidate for further exploration. Recent research suggests potential applications in modulating inflammatory pathways and combating cancer, underscoring its value as a lead compound for developing novel therapeutic agents. With continued investigation into its biological activities, this compound may contribute to advancements in medicine and provide new insights into disease mechanisms.
1019096-19-5 (2-chloro-N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)